7-(4-methoxyphenyl)-5-(3-pyridinyl)-4,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-(4-methoxyphenyl)-5-pyridin-3-yl-4,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C16H16N6O/c1-23-13-6-4-11(5-7-13)15-9-14(12-3-2-8-17-10-12)18-16-19-20-21-22(15)16/h2-8,10,14-15H,9H2,1H3,(H,18,19,21)
• InChI Key: GNCIGLVIKZDJMH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(NC3=NN=NN23)C4=CN=CC=C4
• Molecular Formula: C16H16N6O
• Molecular Weight: 308.34 g/mol

Description

7-(4-methoxyphenyl)-5-(3-pyridinyl)-4,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of tetrazolo-pyrimidines, which have been shown to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.

Mechanism of Action

The mechanism of action of 7-(4-methoxyphenyl)-5-(3-pyridinyl)-4,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine is not fully understood. However, studies have suggested that this compound exerts its biological activity by modulating various signaling pathways. For instance, 7-(4-methoxyphenyl)-5-(3-pyridinyl)-4,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell survival and proliferation. This compound has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects
The biochemical and physiological effects of 7-(4-methoxyphenyl)-5-(3-pyridinyl)-4,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine have been studied extensively. In vitro and in vivo studies have shown that this compound exhibits anti-tumor, anti-inflammatory, and anti-viral activities. Furthermore, this compound has been shown to modulate various signaling pathways, including the PI3K/Akt/mTOR and NF-κB pathways. However, further studies are required to fully elucidate the biochemical and physiological effects of 7-(4-methoxyphenyl)-5-(3-pyridinyl)-4,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine.

Advantages and Limitations for Lab Experiments

One of the advantages of studying 7-(4-methoxyphenyl)-5-(3-pyridinyl)-4,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine is its potential therapeutic applications in various diseases. Furthermore, this compound has been shown to exhibit diverse biological activities, which make it a promising lead compound for drug development. However, one of the limitations of studying 7-(4-methoxyphenyl)-5-(3-pyridinyl)-4,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine is its moderate yield in the synthesis method, which requires further optimization to improve the efficiency of the synthesis.

Future Directions

There are several future directions for the study of 7-(4-methoxyphenyl)-5-(3-pyridinyl)-4,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine. One of the directions is to further optimize the synthesis method to improve the yield and efficiency of the synthesis. Another direction is to study the structure-activity relationship of this compound to identify more potent and selective analogs. Furthermore, the potential therapeutic applications of 7-(4-methoxyphenyl)-5-(3-pyridinyl)-4,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine in various diseases should be studied in more detail to identify its full therapeutic potential. Finally, the mechanism of action of this compound should be further elucidated to understand its biological activity at the molecular level.

Scientific Research Applications

The scientific research application of 7-(4-methoxyphenyl)-5-(3-pyridinyl)-4,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine is diverse. This compound has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and infectious diseases. In vitro and in vivo studies have shown that 7-(4-methoxyphenyl)-5-(3-pyridinyl)-4,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine exhibits anti-tumor activity by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Furthermore, 7-(4-methoxyphenyl)-5-(3-pyridinyl)-4,5,6,7-tetrahydrotetrazolo[1,5-a]pyrimidine has been studied for its potential anti-viral activity against various viruses, including HIV, HCV, and influenza.